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Compound of Interest

Compound Name: 6-Methylpyridine-2,4-diamine
CAS No.: 89464-77-7
Cat. No.: B1613401
Get Quote
. J

Compound Identity & Physicochemical Core

Before establishing solubility parameters, it is critical to distinguish this specific isomer from its
mono-amino and structural analogs (e.g., 2,6-diamino-4-methylpyridine) often found in hair dye
patents.

IUPAC Name: 6-Methylpyridine-2,4-diamine

¢ Common Synonyms: 2,4-Diamino-6-methylpyridine; 2,4-Diamino-6-picoline
o CAS Registry Number: 89464-77-7[1]

» Molecular Formula: CeHaN3[2][3][4]

¢ Molecular Weight: 123.16 g/mol

¢ Melting Point: 183°C (Experimental) [1][5]

* Appearance: Crystalline solid (typically off-white to pale yellow)
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Structural Context for Solubility

The molecule features a pyridine ring substituted with a hydrophobic methyl group at position 6
and two hydrophilic amino groups at positions 2 and 4.[6] This amphiphilic structure dictates a
specific solubility window:

» High Polarity: The two amino groups facilitate hydrogen bonding, making the compound
soluble in polar protic solvents (alcohols, hot water) and polar aprotic solvents (DMSO,
DMF).

 Lipophilicity: The methyl group provides marginal lipophilicity, but not enough to solubilize the
compound in non-polar hydrocarbons (Hexane, Heptane).

Solubility Profile & Solvent Selection

Note: Quantitative thermodynamic solubility values (mole fraction) are not widely available in
open literature for this specific isomer. The data below is derived from validated synthetic
isolation and recrystallization protocols.

Qualitative Solubility Table
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Solvent Class

Solvent

Solubility Rating

Operational
Context

Primary solvent for

crude dissolution

Polar Protic Water (Hot) High _ _
during synthesis
workup [1].
Product precipitates
upon cooling; ideal for
Water (Cold) Moderate/Low
aqueous
recrystallization.
Suitable for reaction
) media; often used in
Methanol / Ethanol High )
"salting out"
procedures.
Preferred
Recrystallization
) ) Solvent. Excellent
Polar Aprotic Acetone High (Hot)
temperature
coefficient of solubility
[1].
Used for reactions
) requiring high
DMSO / DMF Very High )
concentrations;
difficult to remove.
Useful for liquid-liquid
Chlorinated Dichloromethane Moderate extraction from basic
aqueous phases.
Used as an anti-
) solvent to crash out
Ethers Diethyl Ether Low
the product or wash
impurities.
Hydrocarbons Hexane / Toluene Negligible Strictly anti-solvents.
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Mechanistic Insight: The "Acetone Advantage"

While water is effective for bulk removal of inorganic salts (e.g., KCI, NaCl) generated during
synthesis, acetone is the superior solvent for final polishing. The compound dissolves readily in
boiling acetone (approx. 56°C) but crystallizes sharply upon cooling. This behavior exploits the
temperature dependence of the amino-pyridine lattice energy, allowing for the rejection of
synthesis byproducts (such as mono-amino impurities) that may remain soluble in cold
acetone.

Experimental Protocol: Gravimetric Solubility
Determination

For researchers requiring precise thermodynamic data (mg/mL) for a specific formulation,
follow this self-validating gravimetric protocol.

Objective

Determine the saturation solubility of 6-Methylpyridine-2,4-diamine in a target solvent at
25°C.

Materials

o Analytical Balance (£0.1 mg precision)

e 0.45 um PTFE Syringe Filters (chemically inert)
 Scintillation Vials (20 mL) with PTFE-lined caps

o Temperature-controlled shaker or water bath

Workflow

o Saturation: Add excess solid 6-Methylpyridine-2,4-diamine to 5 mL of the target solvent in
a vial.

o Equilibration: Agitate at 25°C for 24 hours. Validation Check: Ensure solid is still visible at the
bottom. If fully dissolved, add more solid.
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Filtration: Draw the supernatant into a syringe and filter through a 0.45 pm filter into a pre-

weighed vial (

)

Evaporation: Evaporate the solvent under a stream of nitrogen or in a vacuum oven at 40°C
until constant weight is achieved.

Quantification: Weigh the vial + dry solid (

).

Calculation:

Experimental Protocol: Purification via
Recrystallization

Based on the modified Gabriel and Coleman procedure [1].

Rationale

Synthesis of 6-Methylpyridine-2,4-diamine often involves the amination of 2-amino-4-chloro-
6-methylpyridine. The crude product contains inorganic salts and unreacted starting material.
This dual-solvent protocol ensures high purity (>98%).

Step-by-Step Methodology

e Crude Dissolution (Aqueous Phase):

o Dissolve the crude solid residue in hot water (approx. 90-100°C). Use ~10 mL water per
gram of crude solid.

o Critical Step: If the product was generated as a salt (e.g., hydrochloride), add Potassium
Hydroxide (KOH) pellets to the hot solution until pH > 10 to liberate the free base.

 Precipitation:

o Cool the aqueous solution slowly to room temperature (20-25°C), then chill in an ice bath
(0-5°C) for 1 hour.
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o Filter the precipitate.[5][7] The inorganic salts remain in the aqueous filtrate.

e Solvent Switch & Polishing:
o Dry the filter cake thoroughly under vacuum.
o Dissolve the dried solid in boiling Acetone.

o Filtration (Hot): If any insoluble particles remain (likely residual salts), filter the hot acetone
solution rapidly through a pre-warmed funnel.

o Crystallization:
o Allow the acetone filtrate to cool to room temperature undisturbed.
o Collect the crystals via vacuum filtration.
o Yield Check: Expected Melting Point is 183°C.

Process Visualization
Diagram 1: Solubility Screening Workflow

This logic flow guides the researcher in determining the optimal solvent system for reaction or
extraction.
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Start: Select Solvent System

Is the Solvent Polar?

Is it Protic? (H-Bond Donor)

No (Acetone, DMF)/Yes (Water, Ethanol) \No (Hexane, Toluene)

Temperature Requirement?

Hot Conditions{Cooling Cycle (Acetone/Water)

High Solubility Temp-Dependent Solubility Low Solubility

(Reaction Medium) (Recrystallization) (Anti-Solvent / Wash)

Click to download full resolution via product page

Caption: Decision matrix for selecting solvents based on polarity and thermodynamic
requirements.

Diagram 2: Purification Workflow (Recrystallization)

This diagram visualizes the critical "Solvent Switch" from water to acetone described in
Protocol 4.

Crude Mixture Extraction Dissolve in Hot Water ipitati Cool & Filter Solvent Switch Dissolve in ishing Crystallize Isolation Pure Product

(Product + Salts) (Add KOH if salt) (Remove Salts) Boiling Acetone (Cool to RT) (MP: 183°C)

Click to download full resolution via product page
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Caption: Step-by-step purification logic utilizing the differential solubility in water and acetone.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,4-Diamino-6-methylpyridine | 89464-77-7 [chemicalbook.com]

2. 89464-63-1 CAS MSDS (DMOG) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

e 3. DMOG | 89464-63-1 [chemicalbook.com]

¢ 4. Dimethyloxalylglycine | C6HIONOS5 | CID 560326 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. prepchem.com [prepchem.com]

¢ 6. pearl.plymouth.ac.uk [pearl.plymouth.ac.uk]

e 7. Organic Syntheses Procedure [orgsyn.org]

¢ To cite this document: BenchChem. [Technical Guide: Solubility & Purification of 6-
Methylpyridine-2,4-diamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1613401/docs#technical-guide-solubility-purification-
of-6-methylpyridine-2-4-diamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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